Cas no 96287-89-7 (1H-Purine, 6-octyl-)
1H-Purine, 6-octyl- structure
Product Name:1H-Purine, 6-octyl-
CAS No:96287-89-7
MF:C13H20N4
MW:232.324702262878
CID:751488
PubChem ID:71331355
Update Time:2025-04-19
1H-Purine, 6-octyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine, 6-octyl-
- 6-octyl-7H-purine
- DTXSID80759943
- 96287-89-7
-
- Inchi: 1S/C13H20N4/c1-2-3-4-5-6-7-8-11-12-13(16-9-14-11)17-10-15-12/h9-10H,2-8H2,1H3,(H,14,15,16,17)
- InChI Key: ZYCZFBQBTMKFOV-UHFFFAOYSA-N
- SMILES: N1C=NC2=C(C=1CCCCCCCC)NC=N2
Computed Properties
- Exact Mass: 232.16879665g/mol
- Monoisotopic Mass: 232.16879665g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 54.5Ų
1H-Purine, 6-octyl- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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